Cas no 1261807-61-7 (3-(2-(Difluoromethoxy)-5-methylbenzoyl)pyridine)

• Product Name: 3-(2-(Difluoromethoxy)-5-methylbenzoyl)pyridine
• CAS No: 1261807-61-7
• MF: C₁₄H₁₁F₂NO₂
• MW: 263.23945069313
• CID: 4988610
• Update Time: 2025-10-28

3-(2-(Difluoromethoxy)-5-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Difluoromethoxy)-5-methylbenzoyl)pyridine

• Inchi： 1S/C14H11F2NO2/c1-9-4-5-12(19-14(15)16)11(7-9)13(18)10-3-2-6-17-8-10/h2-8,14H,1H3
• InChI Key： MNPWYCXTIYHXFU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=CC=1C(C1C=NC=CC=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 312
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2

Additional information on 3-(2-(Difluoromethoxy)-5-methylbenzoyl)pyridine

Recent Advances in the Study of 3-(2-(Difluoromethoxy)-5-methylbenzoyl)pyridine (CAS: 1261807-61-7)

3-(2-(Difluoromethoxy)-5-methylbenzoyl)pyridine (CAS: 1261807-61-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly as a key intermediate or active pharmaceutical ingredient (API). This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

The compound has garnered attention due to its unique chemical structure, which features a difluoromethoxy group and a pyridine ring. These structural elements are known to enhance the bioavailability and metabolic stability of pharmaceutical compounds. Recent synthetic approaches have optimized the production of 3-(2-(Difluoromethoxy)-5-methylbenzoyl)pyridine, achieving higher yields and purity, which is critical for its use in preclinical and clinical studies.

Pharmacological studies have explored the compound's mechanism of action, revealing its potential as a modulator of specific biological targets. For instance, preliminary data suggest that it may interact with enzymes or receptors involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Further in vitro and in vivo studies are underway to validate these findings and assess its efficacy and safety profile.

In addition to its therapeutic potential, 3-(2-(Difluoromethoxy)-5-methylbenzoyl)pyridine has also been investigated for its role in chemical biology. Researchers have utilized it as a probe to study protein-ligand interactions, leveraging its fluorescent properties or other detectable features. These applications highlight its versatility beyond traditional drug development.

Despite these promising developments, challenges remain in the optimization of 3-(2-(Difluoromethoxy)-5-methylbenzoyl)pyridine for clinical use. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward commercialization.

In conclusion, 3-(2-(Difluoromethoxy)-5-methylbenzoyl)pyridine (CAS: 1261807-61-7) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a valuable subject of ongoing studies. Future research should focus on refining its synthesis, elucidating its pharmacological mechanisms, and exploring its therapeutic potential in greater detail.